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Compound of Interest

Compound Name: Sodium sulfamate

CAS No.: 26288-34-6

Cat. No.: B10853325

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive analysis of the crystal structure of anhydrous

sodium sulfamate (NaNH₂SO₃). The information presented is collated from crystallographic

studies and is intended to serve as a core resource for researchers and professionals in the

fields of materials science, chemistry, and drug development.

Crystallographic Data Summary
The crystal structure of anhydrous sodium sulfamate has been determined by single-crystal

X-ray diffraction. The key crystallographic parameters are summarized in the table below.
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Parameter Value

Chemical Formula NaNH₂SO₃

Crystal System Orthorhombic

Space Group P2₁2₁2₁

Unit Cell Dimensions a = 5.506(2) Å

b = 12.449(3) Å

c = 15.672(4) Å

α = β = γ = 90°

Unit Cell Volume 1075.4(6) Å³

Formula Units per Unit Cell (Z) 12

Data Collection Temperature Not specified in available literature.

Radiation Wavelength
Not specified, but likely Mo Kα (λ=0.71073 Å) or

Cu Kα (λ=1.54184 Å) given the instrumentation.

Diffractometer Enraf-Nonius CAD-4

Refinement Method Full-matrix least-squares

Number of Unique Reflections 1560

Final R-value 0.0545

Atomic Coordinates Not publicly available in searched databases.

Data sourced from Manickkavachagam & Rajaram, 1984.

Experimental Protocols
The following section details the likely experimental procedures for the synthesis and crystal

structure determination of sodium sulfamate, based on the instrumentation cited in the

literature and common crystallographic practices of the era.

Synthesis and Crystallization
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Anhydrous single crystals of sodium sulfamate suitable for X-ray diffraction can be prepared

by the slow evaporation of an aqueous solution of sodium sulfamate at room temperature.

The general synthesis of sodium sulfamate involves the neutralization of sulfamic acid with a

stoichiometric amount of sodium hydroxide or sodium carbonate.

Protocol for Crystallization:

Prepare a saturated aqueous solution of sodium sulfamate at a slightly elevated

temperature (e.g., 40-50 °C) to ensure complete dissolution.

Filter the hot solution to remove any insoluble impurities.

Allow the solution to cool slowly to room temperature.

Transfer the solution to a shallow dish or beaker and cover it with a perforated film (e.g.,

Parafilm with small pinholes) to allow for slow evaporation of the solvent.

Store the container in a vibration-free environment at a constant temperature.

Monitor the container for the formation of well-defined, transparent single crystals over a

period of several days to weeks.

Once crystals of suitable size (typically 0.1-0.3 mm in each dimension) have formed, they

can be harvested for X-ray diffraction analysis.

Single-Crystal X-ray Diffraction Analysis
The determination of the crystal structure was performed using an Enraf-Nonius CAD-4

automated four-circle diffractometer.[1]

Detailed Methodology:

Crystal Mounting: A suitable single crystal of sodium sulfamate was selected under a

polarizing microscope to ensure it was free of cracks and other defects. The crystal was

mounted on the tip of a glass fiber using a minimal amount of epoxy or a suitable adhesive.

Data Collection:
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The mounted crystal was placed on the goniometer head of the Enraf-Nonius CAD-4

diffractometer.

The unit cell parameters and the orientation matrix were determined from an initial set of

25 centered reflections.

Intensity data were collected over a hemisphere of the reciprocal space using a suitable

scan mode (e.g., ω-2θ scan). The scan speed and width would have been selected to

ensure accurate integration of the reflection intensities.

The intensities of standard reflections were monitored periodically to check for crystal

decay during the data collection process.

Data Reduction:

The raw diffraction data were processed to apply corrections for Lorentz and polarization

effects.

An absorption correction was likely applied, although the specific method was not detailed

in the available literature.

Equivalent reflections were merged to produce a set of unique reflections.

Structure Solution and Refinement:

The crystal structure was solved using direct methods, which are computational

techniques used to determine the initial phases of the structure factors.

The positions of the non-hydrogen atoms were located from the initial electron density

map.

The structure was then refined using a full-matrix least-squares method. The positions and

anisotropic thermal parameters of the non-hydrogen atoms were adjusted to minimize the

difference between the observed and calculated structure factors.

Hydrogen atoms were located from a difference Fourier map.

The final refinement converged to an R-value of 0.0545 for 1560 unique reflections.
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Visualizations
The following diagram illustrates the general experimental workflow for the crystal structure

analysis of sodium sulfamate.
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Caption: Experimental workflow for sodium sulfamate crystal structure analysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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